Cas no 845555-46-6 (Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)-)

Cyclohexaneethanol, β-amino-, hydrochloride (1:1), (βS)- is a chiral organic compound featuring a cyclohexane ring substituted with an ethanolamine moiety. The β-amino alcohol structure, in its (S)-configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound is particularly useful in the preparation of enantiomerically pure drugs, catalysts, and ligands due to its stereochemical integrity. Its rigid cyclohexane backbone contributes to conformational stability, making it suitable for studies in molecular recognition and stereoselective reactions. The product is typically characterized by high purity and consistent performance in synthetic workflows.

Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)- structure

845555-46-6 structure

Product Name:Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)-

CAS No:845555-46-6

MF:C₈H₁₈ClNO

MW:179.687621593475

MDL:MFCD04112589

CID:720859

PubChem ID:122129590

Update Time:2025-05-26

Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)- Chemical and Physical Properties

Names and Identifiers

- Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)-
- Boc-L-cyclohexylglycinol
- (S)-2-Amino-2-cyclohexylethanolHydrochloride
- L-Cyclohexylglycinol
- (S)-2-Amino-2-cyclohexylethanol Hydrochloride
- 845555-46-6
- CS-0169461
- Y14570
- AC7800
- (S)-2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE
- (2S)-2-Amino-2-(cyclohexyl)ethanol HCl
- A923146
- (2S)-2-Amino-2-cyclohexylethanol;hydrochloride
- MDL： MFCD04112589
- Inchi： 1S/C8H17NO.ClH/c9-8(6-10)7-4-2-1-3-5-7;/h7-8,10H,1-6,9H2;1H/t8-;/m1./s1
- InChI Key： PENLKJMHKAXHJP-DDWIOCJRSA-N
- SMILES： Cl.OC[C@H](C1CCCCC1)N

Computed Properties

Exact Mass: 143.131
Monoisotopic Mass: 143.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 89.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2A^2

Experimental Properties

Density: 0.999
Melting Point: 83-87 ºC(lit.)
Boiling Point: 273.8°C at 760 mmHg
Flash Point: 119.4°C
Refractive Index: 1.497
PSA: 46.25000
LogP: 1.58660

Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)- Pricemore >>

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